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Compound of Interest

Compound Name: Isosalvianolic Acid C

Cat. No.: B15613802

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Isosalvianolic acid C is a bioactive phenolic compound isolated from various Salvia species,

known for its significant antioxidant properties.[1] Its complex structure necessitates a

comprehensive analytical approach for unambiguous characterization. This application note

details the use of one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic

Resonance (NMR) spectroscopy for the complete structural elucidation of Isosalvianolic Acid
C. The methodologies and data presented herein provide a robust framework for the

identification and characterization of this and structurally related natural products.

Structural Elucidation Workflow
The structural elucidation of Isosalvianolic Acid C is systematically achieved by a series of

NMR experiments. The workflow begins with the acquisition of 1D ¹H and ¹³C NMR spectra to

identify the basic proton and carbon environments. Subsequently, 2D NMR experiments,

including COSY, HSQC, and HMBC, are employed to establish connectivity and build the

molecular framework.
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Caption: Experimental workflow for the structural elucidation of Isosalvianolic Acid C.

Quantitative NMR Data
The following tables summarize the ¹H and ¹³C NMR chemical shift data for Isosalvianolic
Acid C, recorded in C₆D₆.

Table 1: ¹H NMR Data (C₆D₆)
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

H-1 2.37 m

H-2α 1.20 m

H-2β 2.06 m

H-3α 1.42 m

H-3β 1.61 m

H-4 2.72 m

H-7 4.56 dd 5.6, 2.6

H-10 6.22 d 1.9

H-11 7.39 d 1.9

H-13 1.08 d 6.7

H-14 0.76 s

H-15 1.11 s

7-OH d 5.6

Table 2: ¹³C NMR Data (C₆D₆)
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Position Chemical Shift (δ) ppm DEPT

C-1 C

C-2 CH₂

C-3 CH₂

C-4 32.2 CH

C-5 120.8 C

C-6 C

C-7 72.3 CH

C-8 C

C-9 52.2 C

C-10 109.3 CH

C-11 142.2 CH

C-12 C

C-13 CH₃

C-14 CH₃

C-15 CH₃

Note: Some carbon chemical shifts were not explicitly provided in the source material but their

presence was confirmed by 2D NMR correlations.

Key 2D NMR Correlations
The structural backbone of Isosalvianolic Acid C was pieced together using key correlations

from COSY and HMBC spectra.

COSY Correlations:

The COSY spectrum revealed proton-proton coupling networks. A key observation was the

coupling between H-4 (δ 2.72) and a proton on the same carbon, confirming a CH₂ group
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which is part of a larger spin system including protons at δ 1.20, 2.06, 1.42, and 1.61.[2]

HMBC Correlations:

Long-range proton-carbon correlations were instrumental in connecting different structural

fragments.

Key HMBC Correlations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Structural Elucidation of Isosalvianolic
Acid C using NMR Spectroscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613802/docs#application-note-structural-
elucidation-of-isosalvianolic-acid-c-using-nmr-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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